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Compound of Interest

Compound Name: Befloxatone

Cat. No.: B1667909

For Researchers, Scientists, and Drug Development Professionals

Introduction

Befloxatone is a potent and selective reversible inhibitor of monoamine oxidase A (MAO-A), an
enzyme crucial for the metabolism of monoamine neurotransmitters such as serotonin,
norepinephrine, and dopamine.[1][2][3] As a member of the oxazolidinone class of compounds,
befloxatone has demonstrated significant potential as an antidepressant agent.[3][4] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and pharmacological profile of befloxatone, with a focus on its mechanism of action
and key experimental findings.

Chemical and Physicochemical Properties

Befloxatone is a chiral molecule with a well-defined chemical structure. Its systematic IUPAC
name is (5R)-5-(methoxymethyl)-3-{4-[(3R)-4,4,4-trifluoro-3-hydroxybutoxy]phenyl}-1,3-
oxazolidin-2-one.[5]
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Identifier Value

(5R)-5-(methoxymethyl)-3-{4-[(3R)-4,4,4-

IUPAC Name trifluoro-3-hydroxybutoxy]phenyl}-1,3-oxazolidin-
2-one[5]

CAS Number 134564-82-2[1][5][6][7][8]

Synonyms MD 370503, MD-370,503[7][9]

Molecular Formula C15H18F3NO5[1][6][71I8]

Molecular Weight 349.30 g/mol [1][6][8]

Melting Point 101°C[10]

Appearance Crystals from ethanol + isopropyl ether[10]

Optical Rotation [a]D20 -11.5° (c = 1 in methylene chloride)[10]

Pharmacological Properties

Befloxatone's primary pharmacological action is the selective and reversible inhibition of MAO-
A. This activity leads to an increase in the synaptic levels of key monoamine neurotransmitters,
which is believed to be the basis for its antidepressant effects.

Mechanism of Action

Befloxatone acts as a competitive inhibitor of MAO-A.[3] By binding to the active site of the
enzyme, it prevents the breakdown of monoamines like serotonin, norepinephrine, and
dopamine.[3] This leads to an accumulation of these neurotransmitters in the synaptic cleft,
enhancing neurotransmission. The inhibition is reversible, meaning the drug can dissociate
from the enzyme, allowing for the recovery of enzyme activity.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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